Cas no 2137543-59-8 (5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine)
5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine
- EN300-1128739
- 2137543-59-8
- 5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine
-
- Inchi: 1S/C11H16N6O/c1-16-9(4-5-13-16)10-11(12)14-15-17(10)7-8-3-2-6-18-8/h4-5,8H,2-3,6-7,12H2,1H3
- InChI Key: DORIKTHSPKCBFM-UHFFFAOYSA-N
- SMILES: O1CCCC1CN1C(=C(N)N=N1)C1=CC=NN1C
Computed Properties
- Exact Mass: 248.13855916g/mol
- Monoisotopic Mass: 248.13855916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 83.8Ų
5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1128739-0.05g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 0.05g |
$983.0 | 2023-10-26 | |
| Enamine | EN300-1128739-0.1g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 0.1g |
$1031.0 | 2023-10-26 | |
| Enamine | EN300-1128739-0.25g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 0.25g |
$1078.0 | 2023-10-26 | |
| Enamine | EN300-1128739-0.5g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 0.5g |
$1124.0 | 2023-10-26 | |
| Enamine | EN300-1128739-1.0g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 1g |
$1172.0 | 2023-06-09 | ||
| Enamine | EN300-1128739-2.5g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 2.5g |
$2295.0 | 2023-10-26 | |
| Enamine | EN300-1128739-5.0g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 5g |
$3396.0 | 2023-06-09 | ||
| Enamine | EN300-1128739-10.0g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 10g |
$5037.0 | 2023-06-09 | ||
| Enamine | EN300-1128739-1g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 1g |
$1172.0 | 2023-10-26 | |
| Enamine | EN300-1128739-5g |
5-(1-methyl-1H-pyrazol-5-yl)-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-amine |
2137543-59-8 | 95% | 5g |
$3396.0 | 2023-10-26 |
5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine
Comprehensive Overview of 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137543-59-8)
The compound 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137543-59-8) is a heterocyclic organic molecule featuring a unique combination of pyrazole and triazole moieties. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both 1,2,3-triazole and 1-methyl-1H-pyrazole groups enhances its binding affinity to biological targets, making it a promising candidate for modulating enzyme activity or receptor interactions.
In recent years, the demand for triazole derivatives has surged, driven by their applications in medicinal chemistry, particularly in the development of antifungal, antiviral, and anticancer agents. The oxolan-2-ylmethyl substituent in this compound further improves its solubility and bioavailability, addressing a common challenge in drug design. Researchers are actively exploring its potential in targeted therapy and small-molecule inhibitors, aligning with the growing trend toward personalized medicine.
From a synthetic perspective, 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine can be synthesized via click chemistry, a widely adopted method for constructing 1,2,3-triazole rings. This approach is favored for its high yield, mild reaction conditions, and compatibility with diverse functional groups. The compound’s CAS number 2137543-59-8 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains.
The agrochemical industry has also shown interest in this compound due to its potential as a plant growth regulator or pesticide intermediate. Its structural features may contribute to novel modes of action against resistant pests, a pressing concern in sustainable agriculture. Additionally, the pyrazole-triazole hybrid framework aligns with the industry’s shift toward eco-friendly chemistries with reduced environmental persistence.
Analytical characterization of CAS 2137543-59-8 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are essential for reproducibility in research. Computational studies, including molecular docking and QSAR modeling, further elucidate its interactions with biological targets, accelerating lead optimization.
As the scientific community prioritizes green chemistry, efforts to synthesize 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine using catalytic or solvent-free methods are gaining traction. Such innovations reduce waste and energy consumption, addressing the sustainability demands of modern laboratories. This compound’s versatility positions it at the intersection of multiple disciplines, from drug discovery to material science.
In summary, 5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137543-59-8) exemplifies the innovation driving contemporary chemical research. Its multifaceted applications and adaptable synthesis routes make it a valuable asset for addressing challenges in healthcare, agriculture, and beyond.
2137543-59-8 (5-(1-methyl-1H-pyrazol-5-yl)-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)